3-[1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinyl]-N-phenyl-1H-pyrazole-1-carboxamide

• IUPAC Name: 3-[1-(4-chlorophenyl)-4-oxopyridazin-3-yl]-N-phenylpyrazole-1-carboxamide
• InChI: InChI=1S/C20H14ClN5O2/c21-14-6-8-16(9-7-14)25-13-11-18(27)19(24-25)17-10-12-26(23-17)20(28)22-15-4-2-1-3-5-15/h1-13H,(H,22,28)
• InChI Key: MSNVHRMDTNQYFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)N2C=CC(=N2)C3=NN(C=CC3=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H14ClN5O2
• Molecular Weight: 391.8 g/mol

Description

3-[1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinyl]-N-phenyl-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C20H14ClN5O2 and its molecular weight is 391.82. The purity is usually 95%.
BenchChem offers high-quality 3-[1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinyl]-N-phenyl-1H-pyrazole-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinyl]-N-phenyl-1H-pyrazole-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

Research on derivatives similar to 3-[1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinyl]-N-phenyl-1H-pyrazole-1-carboxamide has led to the development of various heterocyclic compounds, highlighting its potential as a precursor in organic synthesis. For instance, syntheses of new 1H-pyrazole, pyridazin-3(2H)-one, and oxazin-4-one derivatives have been achieved by reacting with different reagents, showcasing the versatility of such compounds in creating a wide array of chemical structures with potential biological activities (Akbas & Aslanoğlu, 2006).

Antimicrobial and Antitumor Activities

Compounds structurally related to 3-[1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinyl]-N-phenyl-1H-pyrazole-1-carboxamide have shown promising antimicrobial and antitumor activities. For example, certain derivatives have been evaluated for their potential anti-inflammatory and analgesic effects, highlighting the potential therapeutic applications of these compounds in medical research (Farag et al., 2012).

Antiviral Potential

Additionally, research into similar pyrazole and pyridazinone derivatives has unveiled their potential antiviral properties, particularly against avian influenza virus (H5N1), suggesting the utility of these compounds in developing new antiviral agents (Flefel et al., 2012). This indicates a promising avenue for the use of such derivatives in combating viral infections.